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Isolation Workflow

The following diagram illustrates the key stages involved in extracting and isolating artobiloxanthone from

plant material, based on the standard protocol used in the research [1].
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Artobiloxanthone isolation process from Artocarpus altilis stem bark [1].

Core Quantitative Data

The experimental data from the identified study is summarized in the tables below for easy comparison.

Table 1: Cytotoxic Activity (IC50) and Selectivity of Compounds from *A. altilis* [1]
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Compound Name
SAS (Oral
Cancer) IC50
(μM)

T.Tn (Esophageal
Cancer) IC50 (μM)

HaCaT (Normal
Skin) IC50 (μM)

Selectivity
Index (SI) for
SAS

Artobiloxanthone
(AA3)

11 22 70 6.4

Artonin E (AA2) 6 8 72 12.0

Artonin V (AA1) 50 92 92 1.8

Artocarbene (AA4) 22 46 80 3.6

5-Fluorouracil

(Control)

3 - 4 1.3

Table 2: Key Protein Targets Modulated by Artobiloxanthone and Artonin E in Oral Cancer Cells [1]

Target Protein / Pathway Effect Proposed Biological Consequence

Bcl-2 Suppressed Promotes Apoptosis

Caspase-3 & Caspase-9 Activated Executes Apoptosis

COX-2, VEGF, MMP-9 Suppressed Inhibits Inflammation, Angiogenesis, and Metastasis

Akt/mTOR & STAT-3 Suppressed Inhibits Cell Proliferation and Survival Signaling

Proposed Mechanism of Action in Oral Cancer

The multi-target mechanism by which artobiloxanthone exerts its anticancer effects in oral squamous cell

carcinoma (OSCC) is shown below [1].
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Artobiloxanthone modulates multiple protein targets and signaling pathways to induce apoptosis in oral

cancer cells [1].

Detailed Experimental Protocols

Here are the methodologies for key experiments cited in the research.

1. Cell Viability and Cytotoxicity Assay (MTT Assay) [1]

Cell Lines: Human oral cancer (SAS), esophageal cancer (T.Tn), and non-cancerous skin (HaCaT)
cells.

Procedure: Cells are seeded in plates and treated with various concentrations of the isolated
compounds for 72 hours. After treatment, the yellow tetrazolium salt MTT is added. Viable cells with

active metabolism reduce MTT to purple formazan crystals. The crystals are dissolved, and the
solution's absorbance is measured at a specific wavelength (typically 570 nm).

Data Analysis: The absorbance is proportional to the number of viable cells. The IC50 value is
calculated from the dose-response curve.

2. Molecular Docking and Dynamic Simulations [1]
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Purpose: To validate and visualize the potential interactions between the isolated compounds (e.g.,

artobiloxanthone) and the target proteins (e.g., STAT-3) at an atomic level.
Procedure:

The 3D structure of the target protein is prepared.
The ligand (artobiloxanthone) structure is optimized.

Molecular Docking: Computational algorithms are used to predict the preferred orientation and
binding affinity of the ligand when bound to the protein's active site.

Molecular Dynamics (MD) Simulation: The docked complex is subjected to MD simulation to
observe its stability and the dynamic nature of interactions over time in a simulated

physiological environment.

Conclusion

This technical guide synthesizes the current research on artobiloxanthone, a prenylated xanthone from

Artocarpus altilis. Key findings indicate:

Promising Anticancer Agent: Demonstrates potent and selective cytotoxicity against oral cancer
cells (SAS) with a favorable selectivity index [1].

Multi-Target Mechanism: Exerts effects by modulating key proteins and pathways involved in cancer
cell survival, proliferation, and death [1].

Research Validation: Findings are supported by robust in vitro assays and validated in silico through
molecular docking and dynamics simulations [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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